Cas no 708964-43-6 (5-Isoquinolinol,decahydro-)

• Product Name: 5-Isoquinolinol,decahydro-
• CAS No: 708964-43-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 557742
• PubChem ID: 20186874
• Update Time: 2025-06-07

5-Isoquinolinol,decahydro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinol,decahydro-
• 5-Isoquinolinol, decahydro- (9CI)
• 1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinolin-5-ol
• 708964-43-6
• Decahydroisoquinolin-5-ol
• SCHEMBL10741494
• EN300-6774503

• Inchi： 1S/C9H17NO/c11-9-3-1-2-7-6-10-5-4-8(7)9/h7-11H,1-6H2
• InChI Key： MGSIOPAIRPXABG-UHFFFAOYSA-N
• SMILES： OC1CCCC2CNCCC21

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-Isoquinolinol,decahydro-

Professional Introduction to 5-Isoquinolinol, decahydro (CAS No. 708964-43-6)

5-Isoquinolinol, decahydro, with the chemical identifier CAS No. 708964-43-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This decahydro derivative of isoquinoline exhibits unique structural and functional properties that have positioned it as a promising candidate for further exploration in drug development and biochemical studies.

The isoquinoline scaffold is a well-documented heterocyclic system known for its broad spectrum of biological activities. Modifications to this core structure, such as the introduction of decahydro rings, can lead to compounds with altered pharmacokinetic profiles and enhanced binding affinities to biological targets. The 5-Isoquinolinol, decahydro derivative, in particular, has garnered attention due to its potential applications in modulating enzyme activity and cellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-Isoquinolinol, decahydro with various protein targets. Studies suggest that this compound may interact with enzymes involved in metabolic pathways, making it a candidate for therapeutic intervention in conditions related to metabolic dysregulation. Additionally, its structural similarity to natural products has implications for its role as a lead compound in the synthesis of novel bioactive molecules.

In the realm of medicinal chemistry, the synthesis of complex heterocyclic compounds like 5-Isoquinolinol, decahydro requires meticulous planning and execution. Modern synthetic methodologies have improved the efficiency and scalability of producing such derivatives, allowing for more extensive pharmacological screening. The compound’s stability under various conditions has also been a focus of research, ensuring its suitability for both preclinical and clinical studies.

The pharmacological profile of 5-Isoquinolinol, decahydro is still under active investigation. Preliminary studies have indicated potential effects on neurotransmitter systems, which could make it relevant for exploring treatments in neurodegenerative disorders. Furthermore, its ability to cross the blood-brain barrier has been a point of interest for researchers developing therapies targeting central nervous system disorders.

From a biochemical perspective, the compound’s interaction with cytochrome P450 enzymes has been examined to assess its metabolic fate and potential drug-drug interactions. Understanding these interactions is crucial for optimizing dosing regimens and minimizing adverse effects in therapeutic applications. The findings from these studies contribute valuable insights into how 5-Isoquinolinol, decahydro might be integrated into clinical practice.

The role of 5-Isoquinolinol, decahydro in drug discovery extends beyond its direct therapeutic applications. It serves as a valuable scaffold for generating analogs with enhanced properties through structure-activity relationship (SAR) studies. By modifying specific regions of the molecule, researchers can fine-tune its biological activity and selectivity.

Future directions in the study of 5-Isoquinolinol, decahydro include exploring its potential as an intermediate in the synthesis of more complex pharmaceuticals. Advances in synthetic organic chemistry have made it possible to introduce diverse functional groups into the isoquinoline core, opening doors for innovative drug design strategies.

The growing interest in natural product-inspired molecules has also highlighted the importance of derivatives like 5-Isoquinolinol, decahydro. These compounds often exhibit high bioavailability and low toxicity profiles when derived from structurally similar natural products. This aligns with current trends in green chemistry and sustainable drug development practices.

In conclusion,5-Isoquinolinol, decahydro (CAS No. 708964-43-6) represents a fascinating compound with multifaceted applications in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and potential uses,5-Isoquinolinol, decahydro, will undoubtedly remain at the forefront of medicinal chemistry innovation.